Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate

• Molecular Formula: C19H28N2O4
• Molecular Weight: 348.4 g/mol
• IUPAC Name: ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]piperidine-4-carboxylate
• InChI: InChI=1S/C19H28N2O4/c1-4-25-19(23)15-7-10-21(11-8-15)12-9-18(22)20-16-13-14(2)5-6-17(16)24-3/h5-6,13,15H,4,7-12H2,1-3H3,(H,20,22)
• InChI Key: GOPBKGWGUGTQSQ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)CCC(=O)NC2=C(C=CC(=C2)C)OC

Description

Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate, also known as MMMP, is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties. MMMP is a piperidinecarboxylate derivative that belongs to the family of N-acyl-3,4-dihydropyridines. In

Mechanism of Action

Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate acts as a calcium channel blocker by inhibiting the influx of calcium ions into cells. This leads to decreased muscle contraction and relaxation, which can result in decreased blood pressure and improved blood flow. Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate has also been shown to have analgesic and anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing the activity of cyclooxygenase enzymes.
Biochemical and Physiological Effects
Studies have shown that Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate has a variety of biochemical and physiological effects. Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate has been shown to decrease blood pressure and improve blood flow in animal models. Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate has also been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. In addition, Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate in lab experiments is its relatively low cost and ease of synthesis. Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate is also stable under normal laboratory conditions and can be stored for extended periods of time. However, one limitation of using Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate in lab experiments is its relatively low potency compared to other calcium channel blockers. In addition, the pharmacokinetics of Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate are not well understood, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate. One area of interest is the development of more potent derivatives of Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate that could be used in the treatment of cardiovascular and neurological diseases. Another area of interest is the investigation of the pharmacokinetics of Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate and its potential use in drug delivery systems. Finally, the potential use of Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate in combination with other drugs for the treatment of various diseases should also be explored.
Conclusion
In conclusion, Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate is a synthetic compound that has potential pharmacological properties, including its ability to act as a calcium channel blocker and its potential as an analgesic and anti-inflammatory agent. Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate has been studied for its potential use in treating cardiovascular and neurological diseases. Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate has several advantages and limitations for lab experiments, and there are several potential future directions for research on Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate.

Synthesis Methods

The synthesis of Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate involves the reaction of 2-methoxy-5-methylaniline with ethyl acetoacetate, followed by the reaction of the resulting product with piperidine-4-carboxylic acid. The final product is obtained by esterification of the carboxylic acid group with ethanol. The yield of Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate is around 60%, and the purity can be increased by recrystallization.

Scientific Research Applications

Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate has been studied for its potential pharmacological properties, including its ability to act as a calcium channel blocker and its potential as an analgesic and anti-inflammatory agent. Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate has also been investigated for its potential use in treating cardiovascular diseases, such as hypertension and angina. In addition, Ethyl 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxylate has been studied for its potential use in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease.